Cas no 2060008-00-4 (5-Bromo-2-(6-chloropyridin-3-yl)-4-methylpyridine)

• Product Name: 5-Bromo-2-(6-chloropyridin-3-yl)-4-methylpyridine
• CAS No: 2060008-00-4
• MF: C₁₁H₈BrClN₂
• MW: 283.551620483398
• MDL: MFCD30488157
• CID: 5614066
• PubChem ID: 125454005
• Update Time: 2025-06-15

5-Bromo-2-(6-chloropyridin-3-yl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• EN300-330466
• 2060008-00-4
• 5-Bromo-2-(6-chloropyridin-3-yl)-4-methylpyridine
• CID 125454005
• 2,3'-Bipyridine, 5-bromo-6'-chloro-4-methyl-

• MDL： MFCD30488157
• Inchi： 1S/C11H8BrClN2/c1-7-4-10(14-6-9(7)12)8-2-3-11(13)15-5-8/h2-6H,1H3
• InChI Key： VUBMFIVGRDQTRQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1C)C1C=NC(=CC=1)Cl

Computed Properties

• Exact Mass: 281.95594g/mol
• Monoisotopic Mass: 281.95594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.527±0.06 g/cm3(Predicted)
• Boiling Point: 371.1±37.0 °C(Predicted)
• pka: -0.12±0.37(Predicted)

Additional information on 5-Bromo-2-(6-chloropyridin-3-yl)-4-methylpyridine

Comprehensive Overview of 5-Bromo-2-(6-chloropyridin-3-yl)-4-methylpyridine (CAS No. 2060008-00-4)

5-Bromo-2-(6-chloropyridin-3-yl)-4-methylpyridine (CAS No. 2060008-00-4) is a specialized heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique pyridine backbone substituted with bromo, chloro, and methyl groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, C11H8BrClN2, offers a robust platform for further chemical modifications, making it a valuable asset in drug discovery and development.

In recent years, the demand for pyridine derivatives has surged due to their widespread applications in pharmaceuticals and agrochemicals. Researchers are particularly interested in 5-Bromo-2-(6-chloropyridin-3-yl)-4-methylpyridine for its potential role in developing novel kinase inhibitors and pesticides. The compound's ability to act as a building block for small-molecule drugs has made it a focal point in studies targeting cancer therapeutics and neurological disorders. Additionally, its chloropyridinyl moiety is often explored for its efficacy in crop protection formulations.

The synthesis of 5-Bromo-2-(6-chloropyridin-3-yl)-4-methylpyridine typically involves multi-step organic reactions, including cross-coupling and halogenation processes. Advanced techniques such as palladium-catalyzed coupling and microwave-assisted synthesis have been employed to enhance yield and purity. These methods align with the growing trend toward green chemistry, as researchers seek to minimize waste and improve efficiency. The compound's CAS No. 2060008-00-4 is frequently cited in patents and academic journals, underscoring its industrial relevance.

From an analytical perspective, 5-Bromo-2-(6-chloropyridin-3-yl)-4-methylpyridine is characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound meets stringent quality standards, particularly for use in pharmaceutical intermediates. The rise of AI-driven drug discovery has further amplified interest in such compounds, as computational models predict their interactions with biological targets. This synergy between computational chemistry and traditional synthesis is reshaping how researchers approach molecular design.

Market trends indicate a steady increase in the procurement of 5-Bromo-2-(6-chloropyridin-3-yl)-4-methylpyridine, driven by its applications in high-value chemicals. Suppliers and manufacturers are optimizing production scales to meet global demand, particularly from biotech hubs in North America, Europe, and Asia. The compound's stability under various storage conditions and compatibility with solvent systems further enhance its commercial viability. As the scientific community continues to explore its potential, CAS No. 2060008-00-4 remains a key player in the evolving landscape of fine chemicals.

In conclusion, 5-Bromo-2-(6-chloropyridin-3-yl)-4-methylpyridine exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with advancements in synthetic methodologies, position it as a critical component in both academic and industrial research. For those seeking detailed technical data or custom synthesis options, this compound offers a compelling case study in the dynamic world of specialty chemicals.